Cas no 918299-40-8 (1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester)
918299-40-8 structure
Product Name:1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester
CAS No:918299-40-8
MF:C12H11BrO3
MW:283.117943048477
CID:778461
PubChem ID:59051244
Update Time:2025-04-19
1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester
- ethyl 6-bromo-3-oxo-1,2-dihydroindene-2-carboxylate
- AKOS020275330
- AT10110
- SCHEMBL15825184
- OZRLEBRVAQMJNR-UHFFFAOYSA-N
- 918299-40-8
- DTXSID00730916
- Ethyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
-
- Inchi: 1S/C12H11BrO3/c1-2-16-12(15)10-6-7-5-8(13)3-4-9(7)11(10)14/h3-5,10H,2,6H2,1H3
- InChI Key: OZRLEBRVAQMJNR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C(C(=O)OCC)CC=2C=1)=O
Computed Properties
- Exact Mass: 281.98916g/mol
- Monoisotopic Mass: 281.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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